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This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address challenges in achieving high magnetic field uniformity with Ferroxdure®
(hard ferrite) magnet assemblies.

Troubleshooting Guide

This guide addresses common issues encountered during the setup and operation of
Ferroxdure magnet assemblies, providing systematic approaches to identify and resolve them.

Issue 1: Measured Magnetic Field is Non-Uniform

» Symptom: The magnetic field strength varies significantly across the region of interest,
leading to distorted measurements or inconsistent experimental results.

e Possible Causes & Solutions:
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Cause Solution

Even with high-quality manufacturing, minor

inconsistencies in the magnetic material can
Inherent Material Variations lead to field non-uniformities. This is often the

primary source of inhomogeneity. Proceed with

shimming techniques to correct the field.

Small inaccuracies in the positioning and
orientation of the magnet blocks during
assembly can create significant field distortions.
Mechanical Assembly Tolerances Disassemble and re-assemble the magnet
array, paying close attention to alignment and
tolerances. Use precision jigs and fixtures for

assembly.

Nearby equipment, structural components (e.qg.,
steel tables, supports), or even tools can distort
the magnetic field. Ensure the experimental
Presence of Ferromagnetic Materials setup is free from unwanted ferromagnetic
materials. Use non-magnetic materials like
aluminum, brass, or certain stainless steels for

mounting and support structures.

Temperature variations across the magnet
assembly can cause localized changes in
magnetic properties, leading to field non-
) uniformity. Allow the assembly to reach thermal
Temperature Gradients T

equilibrium in a temperature-controlled
environment before use. For high-precision
applications, consider active temperature

stabilization.

Troubleshooting Workflow for Field Non-Uniformity
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Caption: A step-by-step workflow for troubleshooting non-uniform magnetic fields.
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Issue 2: Poor Repeatability of Experimental Results

o Symptom: Experiments conducted under seemingly identical conditions yield inconsistent
results.

e Possible Causes & Solutions:

Cause Solution

Fluctuations in ambient temperature can alter
the magnetic field strength of Ferroxdure, which
Thermal Instability has a relatively high-temperature coefficient of
remanence.[1][2][3] Operate the assembly in a
temperature-controlled room. Monitor the

magnet temperature during experiments.

Vibrations or slight movements of the magnet
assembly or the sample can lead to variations in
) N the experienced magnetic field. Ensure the
Mechanical Instability magnet assembly and the experimental setup
are mechanically rigid and isolated from

vibrations.

If the magnet assembly is exposed to external

magnetic fields or undergoes temperature

cycling, its magnetic state may not return to the

) exact same point, exhibiting magnetic

Hysteresis Effects ] ) ]

hysteresis. Avoid exposing the assembly to

strong external magnetic fields. If temperature

cycling is unavoidable, allow for a sufficient

stabilization period.

Frequently Asked Questions (FAQS)

Q1: What is Ferroxdure and why is it used in magnetic assemblies?

Ferroxdure is a trade name for a type of hard ferrite (ceramic) permanent magnet material.[4]
[5] It is composed of iron oxide and strontium carbonate or barium carbonate.[5] It is widely
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used due to its excellent corrosion resistance, high electrical resistivity, and cost-effectiveness
compared to rare-earth magnets.[4][5]

Q2: What are the key magnetic properties of Ferroxdure?

The magnetic properties of Ferroxdure can vary depending on the specific grade. Below is a
table summarizing typical properties for a common grade.

Property Symbol Typical Value Unit
Remanent Induction Br 0.38 T
Coercive Force Hc 235 kA/m
Intrinsic Coercive )

Hci 245 kKA/m
Force
Max. Energy Product (BH)max 27.8 kJ/m3
Recoil Permeability urec ~1.1 -
Curie Temperature Tc 450 °C
Reversible Temp.

a(Br) -0.2 %/°C
Coeff. of Br
Reversible Temp. )

B(Hci) +0.2 to +0.5 %l/°C

Coeff. of Hci

Note: These are typical values and can vary between different grades of Ferroxdure.[6][7]

Q3: What is "shimming" and why is it necessary?

Shimming is the process of correcting for inhomogeneities in a magnetic field to improve its
uniformity.[8][9] It is necessary because even with precise manufacturing and assembly,
imperfections in the magnet material and geometry will result in a non-uniform field.[8] High
field uniformity is critical for applications like Nuclear Magnetic Resonance (NMR) spectroscopy
and Magnetic Resonance Imaging (MRI), which are valuable tools in drug discovery and
development for studying molecular structures and interactions.[10][11]
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Q4: What is the difference between passive and active shimming?

e Passive Shimming: This technique involves placing small pieces of ferromagnetic material
(like soft iron or steel) at specific locations within or near the magnet assembly.[9][12] These
pieces become magnetized by the main field and create their own small magnetic fields that
counteract the existing inhomogeneities.[9][12] This is a static correction.

o Active Shimming: This method uses a set of coils through which controlled electrical currents
are passed to generate corrective magnetic fields.[8][13] The currents in these "shim coils"
can be adjusted to dynamically compensate for field distortions, including those introduced
by the sample itself.[8][13]

Q5: How does temperature affect the magnetic field of a Ferroxdure assembly?

Temperature has a significant impact on the magnetic properties of Ferroxdure. As
temperature increases, the remanent induction (Br) decreases, leading to a weaker magnetic
field.[1][2] This change is described by the temperature coefficient of remanence (a). For
Ferroxdure, this is approximately -0.2% per degree Celsius, which is higher than for many
other permanent magnet materials.[6] If the temperature exceeds the Curie temperature
(around 450°C for hard ferrites), the material will lose its permanent magnetism.[6][14]

Q6: What are the best practices for handling and assembling Ferroxdure magnets?

o Safety First: Ferroxdure magnets are brittle and can chip or break if they are allowed to
shap together or onto a ferromagnetic surface. Always wear safety glasses and gloves when
handling them.

o Use Non-Magnetic Tools: Use tools made of aluminum, brass, or other non-magnetic
materials to handle and position the magnets.

o Controlled Assembly: Assemble magnets on a non-magnetic work surface. Use jigs and
fixtures to ensure precise alignment and to prevent uncontrolled movement.

o Spacers: When storing multiple magnets, use non-magnetic spacers between them.

o Avoid High Temperatures: Do not expose the magnets to temperatures approaching their
maximum service temperature, as this can cause irreversible loss of magnetism.
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Experimental Protocols

Protocol 1: Magnetic Field Mapping

This protocol outlines the steps to measure the magnetic field distribution of a Ferroxdure
assembly.

Objective: To obtain a 3D map of the magnetic field's strength and vector components within
the region of interest.

Materials:

3-axis Hall effect sensor (Gaussmeter)

Non-magnetic 3-axis positioning system (e.g., CNC stage made of aluminum)

Data acquisition system

Ferroxdure magnet assembly

Procedure:

» Secure the Ferroxdure assembly to a stable, non-magnetic platform.
e Mount the Hall sensor onto the 3-axis positioning system.

» Define the coordinate system and the volume to be mapped.

e Program the positioning system to move the Hall sensor to discrete points within the defined
volume in a grid pattern.

e At each point, record the Bx, By, and Bz components of the magnetic field from the
Gaussmeter.

o Compile the data to create a 3D map of the magnetic field.

» Calculate the field uniformity, often expressed in parts per million (ppm) over a defined
spherical volume.
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Protocol 2: Passive Shimming
Objective: To improve the magnetic field uniformity using ferromagnetic shims.

Materials:

Mapped magnetic field data from Protocol 1

Set of small soft iron or steel pieces of various thicknesses

Non-magnetic adhesive or custom-designed shim trays

Shimming calculation software (optional, but recommended)
Procedure:

» Analyze the magnetic field map to identify the locations and magnitudes of the field
inhomogeneities. The goal is to place shims in regions of lower field strength to locally
increase the field.

e Use a shimming algorithm or manual calculations to determine the optimal placement and
thickness of the iron shims.[15] The calculation aims to generate a corrective field that is
equal and opposite to the error field.

o Carefully place the calculated iron pieces at the determined locations on the magnet
assembly or on dedicated shim trays.[9][12] Secure them with a non-magnetic adhesive.

» Re-map the magnetic field using Protocol 1 to evaluate the improvement in uniformity.
o Repeat steps 1-4 iteratively until the desired level of field homogeneity is achieved.[9]

Passive Shimming Workflow
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Caption: An iterative workflow for passive shimming of a permanent magnet assembly.
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Protocol 3: Active Shimming
Objective: To dynamically correct for field inhomogeneities using shim coils.

Materials:

Mapped magnetic field data from Protocol 1

A set of shim coils (at least first and second order)

Multi-channel programmable power supply

Control software

Procedure:

 Integrate the shim coils into the magnet assembly. These are often wound on a cylindrical
former placed in the bore of the magnet.

» Characterize the magnetic field generated by each shim coil per unit of current. This creates
a "response matrix."

o Decompose the measured error field (from Protocol 1) into spherical harmonic components.

» Use a control algorithm to calculate the necessary currents for each shim coil to generate a
magnetic field that cancels the unwanted spherical harmonic components of the error field.

[8]
o Apply the calculated currents to the shim coils using the programmable power supply.

e The active shimming system can be used for a one-time correction or for real-time
adjustments to compensate for changes, such as the introduction of a sample.

Active Shimming Control Loop

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.dovepress.com/evaluation-of-active-and-passive-shimming-in-magnetic-resonance-imagin-peer-reviewed-fulltext-article-RRNM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Measure Magnetic
Field Inhomogeneity

l A

Decompose Error Field into
Spherical Harmonics

:

Calculate Required
Shim Coil Currents

:

Apply Currents to
Shim Coils

Corrected
Magnetic Field

|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
i Feedback
|
|
|
|
|
|
|
|
|
|
|
|

Click to download full resolution via product page

Caption: A feedback control loop for an active magnetic field shimming system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

